Cas no 120465-62-5 (3,7-Diazabicyclo[3.3.1]nonane,3-butyl-9,9-dimethyl-7-[(phenylmethyl)sulfonyl]-)

3,7-Diazabicyclo[3.3.1]nonane,3-butyl-9,9-dimethyl-7-[(phenylmethyl)sulfonyl]- structure
120465-62-5 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane,3-butyl-9,9-dimethyl-7-[(phenylmethyl)sulfonyl]-
CAS No:120465-62-5
MF:C20H32N2O2S
MW:364.54528427124
CID:197954
PubChem ID:3078242
Update Time:2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-butyl-9,9-dimethyl-7-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane,3-butyl-9,9-dimethyl-7-[(phenylmethyl)sulfonyl]-
    • 3-benzylsulfonyl-7-butyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
    • 3-Butyl-9,9-dimethyl-7-((phenylmethyl)sulfonyl)-3,7-diazabicyclo(3.3.1)nonane
    • 3,7-Diazabicyclo(3.3.1)nonane, 3-butyl-9,9-dimethyl-7-((phenylmethyl)sulfonyl)-
    • DTXSID40923406
    • 120465-62-5
    • 3-Butyl-9,9-dimethyl-7-(phenylmethanesulfonyl)-3,7-diazabicyclo[3.3.1]nonane
    • Inchi: 1S/C20H32N2O2S/c1-4-5-11-21-12-18-14-22(15-19(13-21)20(18,2)3)25(23,24)16-17-9-7-6-8-10-17/h6-10,18-19H,4-5,11-16H2,1-3H3
    • InChI Key: YBENSFSYQXEQIC-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(N1CC2CN(CCCC)CC(C1)C2(C)C)(=O)=O

Computed Properties

  • Exact Mass: 364.21866
  • Monoisotopic Mass: 364.21844944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 40.62
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